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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B8070952

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of Tyrphostin AG
528, a potent inhibitor of epidermal growth factor receptors (EGFR) and ErbB2/HER2.[1][2][3]
Adherence to these procedures is vital to mitigate risks and ensure compliance with safety
regulations.

Chemical and Safety Data

The following table summarizes key quantitative data for Tyrphostin AG 528.

Property Value

CAS Number 133550-49-9

Molecular Formula C18H14N203
Molecular Weight 306.32 g/mol

IC50 for EGFR 4.9 uM

IC50 for ErbB2/HER2 2.1 uM

Solubility in DMSO 60-61 mg/mL

Storage (Short Term) 0 - 4°C (days to weeks)
Storage (Long Term) -20°C (months to years)
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Experimental Protocols: Disposal Procedure

The disposal of Tyrphostin AG 528 must be conducted in accordance with federal, state, and
local regulations.[4] While specific protocols may vary by institution, the following step-by-step
guide outlines the best practices for its safe disposal.

Personnel Protective Equipment (PPE) Required:

NIOSH/MSHA-approved respirator

Chemical-resistant rubber gloves

Chemical safety goggles

Protective clothing to prevent skin contact
Step 1: Waste Identification and Segregation

« |dentify Waste: All materials contaminated with Tyrphostin AG 528, including unused
product, solutions, contaminated labware (e.g., pipette tips, tubes), and spill cleanup
materials, must be treated as chemical waste.

e Segregate Waste: Do not mix Tyrphostin AG 528 waste with other incompatible waste
streams. It is crucial to prevent cross-contamination and unforeseen chemical reactions.

Step 2: Waste Collection and Containment

o Use Appropriate Containers: Collect all Tyrphostin AG 528 waste in a designated, leak-
proof, and chemically compatible container. The original container, if empty and properly
sealed, can be used for disposal.

¢ Solid Waste: For chemically contaminated solid waste, such as gloves and paper towels, line
a designated container with a clear plastic bag.

o Liquid Waste: Collect liquid waste in a sealable container. For large volumes, carboys are
appropriate. Aqueous waste should be collected separately from solvent-based waste.
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o Keep Containers Closed: Waste containers must be kept securely sealed at all times, except
when adding waste. This prevents the release of vapors and reduces the risk of spills.

Step 3: Labeling and Storage

o Properly Label Containers: All waste containers must be clearly labeled with a hazardous
waste tag. The label should include:

o

The full chemical name: "Tyrphostin AG 528" (avoid abbreviations).

[¢]

The concentration and quantity of the waste.

The date when the first waste was added to the container.

[e]

[e]

Any other hazardous components present in the waste stream.

o Safe Storage: Store the labeled waste container in a designated satellite accumulation area
within the laboratory. This area should be at or near the point of waste generation and away
from incompatible chemicals. Ensure secondary containment is used for liquid waste.

Step 4: Scheduling Waste Pickup

» Contact Environmental Health and Safety (EHS): Once the waste container is full, or before
it has been stored for the maximum allowable time per your institution's policy, contact your
institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

e Do Not Dispose Down the Drain: Never dispose of Tyrphostin AG 528 or any hazardous
chemical waste down the sink.[5]

» Do Not Dispose in Regular Trash: Contaminated materials and empty containers should not
be disposed of in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tyrphostin AG
528.
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Caption: Workflow for the safe disposal of Tyrphostin AG 528.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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